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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082

For laboratory professionals engaged in research and development, the safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety protocols
and logistical plans for managing 3-Bromoisoquinoline, ensuring the well-being of personnel
and the integrity of research.

Compound Identification and Hazards

3-Bromoisoquinoline is a solid, white to light brown compound with the molecular formula
CoHeBrN.[1][2] It is classified as hazardous, and adherence to strict safety protocols is

mandatory.
Hazard Classification Description
Acute Toxicity, Oral (Category 4) Harmful if swallowed.[1][3]
Skin Irritation (Category 2) Causes skin irritation.[1][3]
Serious Eye Damage (Category 1) Causes serious eye damage.[1][3]

Specific target organ toxicity — Single exposure ] o
May cause respiratory irritation.[1][3]
(Category 3)

Physical and Chemical Properties
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Property Value

Molecular Weight 208.05 g/mol [1][2]

Melting Point 63-64 °C[2]

Boiling Point 316.3+15.0 °C (Predicted)[2]
Density 1.564+0.06 g/cm3 (Predicted)[2]
Appearance White to light brown solid[2]

Operational Plan: Handling Procedures

All handling of 3-Bromoisoquinoline must be conducted in a controlled environment, following
these step-by-step procedures to minimize exposure risk.

Engineering Controls:

e Fume Hood: All weighing, handling of the solid, and preparation of solutions must be
performed in a certified chemical fume hood.[4]

Standard Operating Procedures:

» Preparation: Before beginning work, ensure the fume hood is functioning correctly and the
work area is clean and uncluttered. Cover the work surface with disposable absorbent bench

paper.[4]

e Donning Personal Protective Equipment (PPE): All required PPE must be worn before

handling the compound.
e Weighing and Transfer:
o Use an analytical balance within the fume hood.
o Use anti-static weigh paper or a tared container to weigh the solid.

o Handle the compound carefully with a spatula to avoid generating dust.[4]
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» Solution Preparation:

o If preparing a solution, slowly add the solid 3-Bromoisoquinoline to the solvent in an
appropriate container within the fume hood.

o Ensure the container is capped when not in use.[4]

e Post-Handling:

o

Clean all equipment used during the procedure.

[e]

Wipe down the work surface in the fume hood.

o

Dispose of all contaminated disposable materials as hazardous waste.

[¢]

Wash hands thoroughly with soap and water after completing the work and before leaving
the laboratory.[3]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to prevent skin, eye, and respiratory exposure.
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Standard/Specificati
PPE Category Item Purpose
on
Protects against
Eye and Face ) chemical splashes
] Safety Goggles ANSI Z87.1 compliant ) )
Protection and airborne particles.
[4]
Provides full-face
protection during
) To be worn over procedures with a
Face Shield

safety goggles

high risk of splashing

or aerosol generation.

[3]

Hand Protection

Chemical-Resistant

Gloves

Disposable nitrile

gloves

Prevents direct skin
contact with the
chemical. For
extended contact,
consult the glove
manufacturer's

resistance guide.[4]

Body Protection

Laboratory Coat

Flame-resistant (e.g.,
Nomex® or 100%

cotton)

Protects skin and
personal clothing from
contamination. Must
be fully buttoned.[4]

Full-Length Pants

N/A

Covers the lower body
to prevent skin

exposure.[4]

Closed-Toe Shoes

Made of a non-porous

material

Protects feet from
spills and falling
objects.[4]

Respiratory Protection

Respirator

NIOSH-approved with

appropriate cartridges

Required when
handling large
quantities or when
engineering controls

are insufficient to
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control airborne dust.

[4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Immediate Action

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open. Remove contact lenses if present and
easy to do so. Seek immediate medical
attention.[3][5]

Immediately flush the affected area with plenty
of water for at least 15 minutes. Remove all

Skin Contact contaminated clothing while rinsing. Wash the
area with soap and water. Seek medical
attention.[3][5]

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3]

Evacuate the area. Wear appropriate PPE.
Contain the spill using an inert absorbent

Spil material (e.g., sand, vermiculite). Collect the
absorbed material into a sealed, labeled
container for hazardous waste disposal. Do not

let the product enter drains.[3]
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Disposal Plan

Proper disposal of 3-Bromoisoquinoline and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Collect unused solid 3-Bromoisoquinoline, contaminated weigh paper, and
other solid materials in a dedicated, labeled hazardous waste container for halogenated
organic compounds.[6]

o Liquid Waste: Solutions containing 3-Bromoisoquinoline should be collected in a separate,
labeled hazardous waste container for halogenated organic solvents.[6]

o Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in
a designated hazardous waste stream.[4]

Disposal Procedure:

o Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical
name and associated hazards.

o Storage: Store sealed waste containers in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.[6]

» Professional Disposal: Arrange for the pickup and disposal of the hazardous waste by a
certified environmental management company. Do not dispose of this chemical down the
drain or in regular trash.[4][6]

Workflow for Safe Handling of 3-Bromoisoquinoline
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Caption: Workflow for the safe handling of 3-Bromoisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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